Cas no 5976-62-5 (Estra-1,3,5(10)-trien-17-one,4-hydroxy-3-methoxy-)

• Product Name: Estra-1,3,5(10)-trien-17-one,4-hydroxy-3-methoxy-
• CAS No: 5976-62-5
• Molecular Formula: C₁₉H₂₄O₃
• Molecular Weight: 300.39206
• CID: 373700
• PubChem ID: 14475491

Estra-1,3,5(10)-trien-17-one,4-hydroxy-3-methoxy- Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,4-hydroxy-3-methoxy-
• 4-hydroxy-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• 4-hydroxyestrone-3-methyl ether
• 3-methoxy-4-hydroxy-1,3,5(10)-estatrien-17-one
• 3-methoxy-4-hydroxy-1,3,5(10)-estratrien-17-one
• 4-Hydroxy-3-methoxy-1,3,5(10)-estratrien-17-one
• 4-hydroxy-3-methoxy-estra-1,3,5(10)-trien-17-one
• 4-Hydroxy-3-methoxy-oestra-1,3,5(10)-trien-17-on
• 4-hydroxyestrone 3-methyl ether
• 4-Hydroxyoestron-3-methylether
• ESTRA-1,3,5(10)-TRIEN-17-ONE,4-HYDROXY-3-METHOXY
• (8R,9S,13S,14S)-4-hydroxy-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• 4-Hydroxy-3-methoxyestra-1,3,5(10)-trien-17-one
• (3aS,3bR,9bS,11aS)-6-hydroxy-7-methoxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• HZU75D3HRA
• 3-O-Methyl-4-hydroxyestrone
• ESTRA-1,3,5(10)-TRIEN-17-ONE, 4-HYDROXY-3-METHOXY-
• BRN 2509555
• 4-08-00-02401 (Beilstein Handbook Reference)
• 5976-62-5

• InChIKey： XITPEPUPAYFVDV-BFDPJXHCSA-N
• Inchi： InChI=1S/C19H24O3/c1-19-10-9-12-11-5-7-16(22-2)18(21)14(11)4-3-13(12)15(19)6-8-17(19)20/h5,7,12-13,15,21H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1
• SMILES： CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4O)OC

Computed Properties

• Exact Mass: 300.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 300.172545
• Heavy Atom Count: 22
• Complexity: 462
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 18
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 3.82600
• PSA: 46.53000
• Refractive Index: 1.575
• Boiling Point: 451.5°C at 760 mmHg
• Flash Point: 160.8°C
• Density: 1.172

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids